Cas no 603301-96-8 ((1-methyl-1H-indol-4-yl)oxoacetic acid methyl ester)

• Product Name: (1-methyl-1H-indol-4-yl)oxoacetic acid methyl ester
• CAS No: 603301-96-8
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 6785326
• PubChem ID: 69269926
• Update Time: 2025-10-30

(1-methyl-1H-indol-4-yl)oxoacetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• SCHEMBL4990737
• methyl 2-(1-methyl-1H-indol-4-yl)-2-oxoacetate
• 603301-96-8
• (1-methyl-1H-indol-4-yl)oxoacetic acid methyl ester
• WHDUESHLLMLOHL-UHFFFAOYSA-N

• Inchi： 1S/C12H11NO3/c1-13-7-6-8-9(4-3-5-10(8)13)11(14)12(15)16-2/h3-7H,1-2H3
• InChI Key： WHDUESHLLMLOHL-UHFFFAOYSA-N
• SMILES： O=C(C(=O)OC)C1=CC=CC2=C1C=CN2C

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 48.3Ų

Additional information on (1-methyl-1H-indol-4-yl)oxoacetic acid methyl ester

Chemical Profile of (1-methyl-1H-indol-4-yl)oxoacetic acid methyl ester (CAS No. 603301-96-8)

CAS No. 603301-96-8 refers to a specialized organic compound known as (1-methyl-1H-indol-4-yl)oxoacetic acid methyl ester. This compound belongs to the class of oxoacetic acid esters, which are widely recognized for their diverse biological activities and potential applications in pharmaceutical and agrochemical industries. The structural framework of this molecule incorporates an indole moiety, a nitrogen-containing heterocycle that is frequently encountered in natural products and bioactive molecules, contributing to its intriguing pharmacological properties.

The indole ring system in (1-methyl-1H-indol-4-yl)oxoacetic acid methyl ester is particularly noteworthy due to its presence in numerous pharmacologically relevant compounds. Indole derivatives have been extensively studied for their roles in modulating various biological pathways, including those involved in neurotransmitter regulation, immune responses, and metabolic processes. The incorporation of a methyl ester group at the oxoacetic acid moiety enhances the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability—a critical factor in drug design.

Recent advancements in chemical biology have highlighted the significance of oxoacetic acid derivatives as key intermediates in synthetic pathways relevant to energy metabolism and biosynthesis. For instance, oxoacetic acids are known to participate in the conversion of pyruvate to phosphoenolpyruvate (PEP), a crucial step in glycolysis. The methyl ester derivative of this compound may serve as a precursor or analog in exploring novel metabolic regulators, offering insights into therapeutic strategies for metabolic disorders.

In the realm of drug discovery, (1-methyl-1H-indol-4-yl)oxoacetic acid methyl ester has garnered attention for its potential as a scaffold for developing small-molecule modulators. The indole moiety, with its known interactions with biological targets such as receptors and enzymes, provides a versatile platform for structure-activity relationship (SAR) studies. Researchers have been exploring its derivatives as candidates for treating neurological disorders, where indole-based compounds often exhibit promising effects on neurotransmitter systems.

One of the most compelling aspects of this compound is its potential role in modulating inflammatory pathways. Indole derivatives are well-documented for their anti-inflammatory properties, often through mechanisms involving the activation of aryl hydrocarbon receptors (AhRs) and other nuclear receptors. The structural features of (1-methyl-1H-indol-4-yl)oxoacetic acid methyl ester suggest that it may interact with these receptors, thereby influencing inflammatory responses and potentially offering therapeutic benefits in conditions such as autoimmune diseases and chronic inflammation.

The synthesis of (1-methyl-1H-indol-4-yl)oxoacetic acid methyl ester involves multi-step organic transformations that highlight the compound's synthetic accessibility while maintaining high purity standards. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to achieve regioselective modifications of the indole core. These techniques not only enhance yield but also allow for the introduction of functional groups that fine-tune biological activity.

From a medicinal chemistry perspective, the methyl ester group in this compound plays a pivotal role in determining its physicochemical properties and pharmacokinetic behavior. Ester functionalities are commonly used in drug design due to their ability to enhance solubility and stability while allowing for controlled release profiles. The presence of this group also facilitates further derivatization, enabling chemists to explore a wide range of analogs with tailored properties.

Current research trends indicate that oxoacetic acid derivatives are being increasingly investigated for their roles in cancer metabolism. Studies suggest that manipulating metabolic pathways involving oxoacetic acids can disrupt tumor cell proliferation by impairing energy production or biosynthetic processes essential for cancer growth. The unique structural features of (1-methyl-1H-indol-4-yl)oxoacetic acid methyl ester make it an attractive candidate for further exploration in this context.

The compound's potential applications extend beyond pharmaceuticals into the agrochemical sector. Oxoacetic acid derivatives have shown promise as plant growth regulators due to their ability to influence key metabolic processes. By modulating biosynthetic pathways related to stress response and nutrient uptake, these compounds could enhance crop resilience and productivity—a critical consideration given global challenges related to food security.

In summary, (1-methyl-1H-indol-4-yl)oxoacetic acid methyl ester (CAS No. 603301-96-8) represents a fascinating chemical entity with significant implications across multiple domains of life sciences. Its unique structural composition, combining an indole ring system with an oxoacetic acid core, positions it as a valuable scaffold for drug discovery and metabolic research. As our understanding of biological pathways continues to evolve, compounds like this are likely to play an increasingly pivotal role in developing innovative therapeutic strategies.